Cas no 21398-92-5 (Diethyl 2-(methoxymethyl)-2-methylmalonate)

• Product Name: Diethyl 2-(methoxymethyl)-2-methylmalonate
• CAS No: 21398-92-5
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• MDL: MFCD26085168
• CID: 4641389
• PubChem ID: 53859470
• Update Time: 2025-11-02

Diethyl 2-(methoxymethyl)-2-methylmalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(methoxymethyl)-2-methylmalonate
• Propanedioic acid, 2-(methoxymethyl)-2-methyl-, 1,3-diethyl ester

• MDL： MFCD26085168
• Inchi： 1S/C10H18O5/c1-5-14-8(11)10(3,7-13-4)9(12)15-6-2/h5-7H2,1-4H3
• InChI Key： GVLURZHLOJMFIB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(COC)(C)C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Diethyl 2-(methoxymethyl)-2-methylmalonate

Diethyl 2-(Methoxymethyl)-2-Methylmalonate (CAS No. 21398-92-5): A Versatile Chemical Intermediate

Diethyl 2-(methoxymethyl)-2-methylmalonate (CAS No. 21398-92-5) is a specialized organic compound widely recognized for its utility in fine chemical synthesis and pharmaceutical intermediates. This ester derivative of malonic acid features a unique molecular structure with methoxymethyl and methyl substitutions, making it a valuable building block in asymmetric synthesis and catalysis.

In recent years, the demand for Diethyl 2-(methoxymethyl)-2-methylmalonate has surged due to its role in developing green chemistry applications. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's versatility aligns perfectly with the industry's shift toward eco-friendly processes. Its compatibility with biocatalysts and enzyme-mediated reactions makes it particularly attractive for pharmaceutical manufacturing.

The compound's chemical properties include a molecular formula of C₁₀H₁₈O₅ and a molecular weight of 218.25 g/mol. Its boiling point and solubility characteristics make it suitable for various organic reactions, including Michael additions and Knoevenagel condensations. These features have positioned 21398-92-5 as a key intermediate in producing flavors, fragrances, and active pharmaceutical ingredients (APIs).

From a market perspective, the global demand for Diethyl 2-(methoxymethyl)-2-methylmalonate is driven by the expanding pharmaceutical sector and agrochemical industry. With the rise of personalized medicine and targeted drug delivery systems, this compound's role in creating chiral molecules has become increasingly significant. Manufacturers are investing in scalable production methods to meet the growing needs of research institutions and industrial laboratories.

One of the most searched questions regarding CAS 21398-92-5 relates to its storage conditions and handling precautions. While the compound is stable under normal conditions, it should be stored in a cool, dry place away from strong oxidizers. Its shelf life can be extended by maintaining an inert atmosphere, a topic frequently discussed in chemical forums and material safety communities.

In academic research, Diethyl 2-(methoxymethyl)-2-methylmalonate has gained attention for its potential in metal-organic frameworks (MOFs) and polymer chemistry. Recent publications highlight its use in creating functional materials with tailored properties, addressing current challenges in energy storage and catalysis. These applications align with global trends toward renewable energy solutions and advanced material science.

The synthetic versatility of this compound makes it a subject of ongoing patent applications, particularly in drug discovery processes. Pharmaceutical companies are exploring its derivatives for central nervous system (CNS) drugs and anti-inflammatory agents, responding to the healthcare industry's need for novel therapeutics. This has created new opportunities for custom synthesis providers specializing in high-purity intermediates.

For laboratories working with 21398-92-5, analytical methods such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and structure. The compound's spectroscopic characteristics are well-documented, facilitating its identification in quality control procedures. These analytical protocols are crucial for meeting regulatory standards in pharmaceutical manufacturing and chemical exports.

Looking ahead, the development of continuous flow chemistry techniques promises to revolutionize the production of Diethyl 2-(methoxymethyl)-2-methylmalonate. This approach aligns with the Industry 4.0 movement, emphasizing process intensification and digitalization in chemical manufacturing. As sustainability becomes a priority across sectors, the compound's role in atom-efficient synthesis will likely expand further.